Cas no 38299-08-0 (sodium [1,2,4]triazolo[1,5-a]pyrimidin-7-ol)

• Product Name: sodium [1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• CAS No: 38299-08-0
• MF: C₆H₅N₄NaO
• MW: 172.119870901108
• CID: 1489066
• PubChem ID: 23688967
• Update Time: 2025-04-21

sodium [1,2,4]triazolo[1,5-a]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• sodium [1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• (1,2,4)Triazolo(1,5-a)pyrimidin-7-ol, 5-methyl-, sodium salt (1:1)
• (1,2,4)Triazolo(1,5-a)pyrimidin-7-ol, 5-methyl-, sodium salt
• Sodium (1,2,4)triazolo(1,5-a)pyrimidin-7-ol
• sodium 5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-olate
• sodium,5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-olate
• 2,4]triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-[ sodium salt
• 2,4]triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-[ sodiumsalt
• 1,2,4-Triazolo[1,5-a]pyrimidin-7-ol,5-methyl-,sodium salt
• UNII-4UCP32ISO2
• Sodium 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-olate
• SODIUM, ((5-METHYL-S-TRIAZOLO(1,5-A)PYRIMIDIN-7-YL)OXY)-
• 4UCP32ISO2
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-, sodium salt
• Sodium 5-methyl-(1,2,4)triazolo(1,5-a)pyrimidin-7(1H)-one
• DTXSID4068086
• Sodium[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 38299-08-0
• EINECS 253-866-9
• SCUXDVHDVBHAIH-UHFFFAOYSA-M

• Inchi： 1S/C6H6N4O.Na/c1-4-2-5(11)10-6(9-4)7-3-8-10;/h2-3,11H,1H3;/q;+1/p-1
• InChI Key： SCUXDVHDVBHAIH-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C1=CC(C)=NC2=NC=NN21

Computed Properties

• Exact Mass: 159.02842
• Monoisotopic Mass: 172.03610508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.31